Cas no 104247-91-8 (1H-Pyrazole-4-carbonitrile, 5-amino-1-(tetrahydro-2,2-dimethyl-2H-thiopyran-4-yl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 5-amino-1-(tetrahydro-2,2-dimethyl-2H-thiopyran-4-yl)-
• CAS No: 104247-91-8
• MF: C₁₁H₁₆N₄S
• MW: 236.336540222168
• CID: 4404287
• Update Time: 2026-04-10

1H-Pyrazole-4-carbonitrile, 5-amino-1-(tetrahydro-2,2-dimethyl-2H-thiopyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(tetrahydro-2,2-dimethyl-2H-thiopyran-4-yl)-

Additional information on 1H-Pyrazole-4-carbonitrile, 5-amino-1-(tetrahydro-2,2-dimethyl-2H-thiopyran-4-yl)-

Comprehensive Overview of 1H-Pyrazole-4-carbonitrile, 5-amino-1-(tetrahydro-2,2-dimethyl-2H-thiopyran-4-yl)- (CAS No. 104247-91-8)

The compound 1H-Pyrazole-4-carbonitrile, 5-amino-1-(tetrahydro-2,2-dimethyl-2H-thiopyran-4-yl)- (CAS No. 104247-91-8) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core and a tetrahydro-2,2-dimethyl-2H-thiopyran moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel small-molecule drugs and crop protection agents.

In recent years, the search for sustainable chemistry solutions has driven interest in compounds like 1H-Pyrazole-4-carbonitrile, 5-amino-1-(tetrahydro-2,2-dimethyl-2H-thiopyran-4-yl)-. Its nitrile functional group and amino substitution offer versatile reactivity, enabling its use in click chemistry and bioconjugation applications. These properties align with the broader trend of green chemistry, where efficiency and environmental impact are prioritized. Additionally, its thiopyran component contributes to enhanced stability and bioavailability, making it a candidate for drug discovery pipelines.

The compound's CAS No. 104247-91-8 is frequently queried in scientific databases, reflecting its relevance in medicinal chemistry and material science. Users often search for its synthetic routes, spectroscopic data, and safety profiles, underscoring the need for detailed technical documentation. Its potential as a kinase inhibitor or enzyme modulator has also sparked discussions in online forums, particularly among researchers exploring cancer therapeutics and neurodegenerative disease targets.

From an industrial perspective, 1H-Pyrazole-4-carbonitrile, 5-amino-1-(tetrahydro-2,2-dimethyl-2H-thiopyran-4-yl)- is valued for its scalability in multi-step synthesis. Manufacturers emphasize its role in producing high-value intermediates, often highlighting its compatibility with flow chemistry techniques. This aligns with the industry's shift toward continuous manufacturing, which reduces waste and improves yield. Furthermore, its structural motifs are analogous to those found in commercially successful agrochemicals, suggesting potential cross-disciplinary applications.

Emerging trends in computational chemistry have also brought attention to this compound. Molecular docking studies and QSAR modeling frequently utilize its framework to predict interactions with biological targets. Such applications are particularly relevant given the rise of AI-driven drug design, where researchers seek to optimize lead compounds efficiently. The compound's electron-rich regions and hydrogen-bonding capabilities further enhance its utility in virtual screening campaigns.

In summary, 1H-Pyrazole-4-carbonitrile, 5-amino-1-(tetrahydro-2,2-dimethyl-2H-thiopyran-4-yl)- (CAS No. 104247-91-8) represents a multifaceted tool for modern chemical research. Its integration into drug development, agrochemical innovation, and computational studies underscores its broad applicability. As the scientific community continues to explore its properties, this compound is poised to remain a topic of interest in both academic and industrial settings.